1-(Cyclobutoxymethyl)-4-fluorobenzene

• Molecular Formula: C11H13FO
• Molecular Weight: 180.22 g/mol
• IUPAC Name: 1-(cyclobutyloxymethyl)-4-fluorobenzene
• InChI: InChI=1S/C11H13FO/c12-10-6-4-9(5-7-10)8-13-11-2-1-3-11/h4-7,11H,1-3,8H2
• InChI Key: GPVKBJKTGQEVTK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OCC2=CC=C(C=C2)F

Description

1-(Cyclobutoxymethyl)-4-fluorobenzene is a fluorinated aromatic compound featuring a cyclobutoxymethyl substituent at the para position of the benzene ring. The cyclobutyl group introduces unique steric and electronic effects compared to smaller substituents like methyl or azidomethyl, which may influence reactivity and biological activity .

Preparation Methods

The synthesis of 1-(Cyclobutoxymethyl)-4-fluorobenzene typically involves several steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-fluorobenzyl chloride and cyclobutanol.

Reaction Conditions: The reaction between 4-fluorobenzyl chloride and cyclobutanol is carried out in the presence of a base, such as sodium hydroxide, to form the desired product.

Industrial Production: On an industrial scale, the production of this compound may involve optimized reaction conditions, including controlled temperature and pressure, to ensure high yield and purity.

Chemical Reactions Analysis

1-(Cyclobutoxymethyl)-4-fluorobenzene undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst to reduce the aromatic ring or other functional groups.

Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired transformations.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alkanes or alcohols.

Scientific Research Applications

1-(Cyclobutoxymethyl)-4-fluorobenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound may be used in the study of biological systems, particularly in understanding the interactions of aromatic compounds with biological molecules.

Medicine: Research into potential pharmaceutical applications may involve this compound as a precursor or intermediate in the synthesis of drug candidates.

Industry: In industrial applications, it may be used in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Cyclobutoxymethyl)-4-fluorobenzene involves its interaction with molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity and function.

Pathways Involved: Depending on its structure and functional groups, the compound may participate in various biochemical pathways, affecting cellular processes such as signal transduction, metabolism, or gene expression.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below highlights key analogs of 4-fluorobenzene derivatives with diverse substituents:

Compound Name	Substituent	Molecular Formula	Molecular Weight	Synthesis Method (References)
1-(Azidomethyl)-4-fluorobenzene	Azidomethyl	C₇H₆FN₃	151.14 g/mol	Benzyl halide + NaN₃
1-(4-Bromobutoxy)-4-fluorobenzene	4-Bromobutoxy	C₁₀H₁₂BrFO	247.10 g/mol	Bromoalkylation
1-[4-Chloro-1-(4-fluorophenyl)butyl]-4-fluorobenzene	Chlorobutyl-bis(fluorophenyl)	C₁₆H₁₅ClF₂	280.74 g/mol	Clemmensen reduction
1-(1-Bromoethyl)-4-fluorobenzene	1-Bromoethyl	C₈H₈BrF	203.05 g/mol	Alkylation with bromoalkanes
1-(Cyclopropyldifluoromethyl)-4-fluorobenzene	Cyclopropyldifluoromethyl	C₁₀H₉F₃	186.17 g/mol	Not specified

Key Observations :

• Electronic Effects : The electron-withdrawing fluorine atom on the benzene ring enhances the electrophilicity of adjacent positions, facilitating reactions such as Suzuki couplings or click chemistry .

Physicochemical Properties

While specific data for the cyclobutoxymethyl derivative is lacking, trends from analogs suggest:

• Solubility : Bulky substituents like cyclobutoxymethyl may reduce water solubility compared to smaller groups (e.g., azidomethyl) .
• NMR Shifts : The cyclobutyl group’s protons would resonate upfield (δ ~1.5–2.5 ppm for CH₂; δ ~3.0–4.0 ppm for OCH₂), distinct from azidomethyl (δ ~4.3 ppm for CH₂N₃) .